2-(oxolan-3-yl)pyrrolidine hydrochloride
Overview
Description
2-(Oxolan-3-yl)pyrrolidine hydrochloride (OPH) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a derivative of pyrrolidine, which is an aliphatic cyclic amine, and is used as a starting material in the synthesis of a wide range of compounds. OPH has been found to possess a variety of interesting properties and has been used in a number of applications in the scientific research field.
Scientific Research Applications
2-(oxolan-3-yl)pyrrolidine hydrochloride has been found to be useful in a variety of scientific research applications. It has been used as a reagent in the synthesis of a number of compounds, such as pyrrolidine derivatives, amino acids, and heterocyclic compounds. It has also been used in the synthesis of a variety of peptides and peptidomimetics. 2-(oxolan-3-yl)pyrrolidine hydrochloride has been used in the synthesis of a number of pharmaceutical compounds, such as antifungal agents, antibiotics, and antiviral agents.
Mechanism of Action
2-(oxolan-3-yl)pyrrolidine hydrochloride is believed to act as a nucleophile, reacting with electrophiles to form covalent bonds. This reaction is believed to be the basis for its use in the synthesis of a variety of compounds. 2-(oxolan-3-yl)pyrrolidine hydrochloride is believed to be able to form stable complexes with a variety of compounds, which can then be used in a variety of synthetic reactions.
Biochemical and Physiological Effects
2-(oxolan-3-yl)pyrrolidine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 2-(oxolan-3-yl)pyrrolidine hydrochloride has also been found to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitter dopamine. 2-(oxolan-3-yl)pyrrolidine hydrochloride has also been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
2-(oxolan-3-yl)pyrrolidine hydrochloride has a number of advantages and limitations when used in laboratory experiments. The main advantage of using 2-(oxolan-3-yl)pyrrolidine hydrochloride is that it is relatively inexpensive and easy to obtain. Additionally, 2-(oxolan-3-yl)pyrrolidine hydrochloride can be used in a variety of synthetic reactions and can form stable complexes with a variety of compounds. The main limitation of using 2-(oxolan-3-yl)pyrrolidine hydrochloride is that it is not very soluble in water, which can limit its use in certain laboratory experiments.
Future Directions
There are a number of potential future directions for the use of 2-(oxolan-3-yl)pyrrolidine hydrochloride in scientific research. One potential direction is the use of 2-(oxolan-3-yl)pyrrolidine hydrochloride in the synthesis of new pharmaceutical compounds, such as antifungal agents, antibiotics, and antiviral agents. Additionally, 2-(oxolan-3-yl)pyrrolidine hydrochloride could be used in the synthesis of new peptides and peptidomimetics. 2-(oxolan-3-yl)pyrrolidine hydrochloride could also be used in the development of new drug delivery systems, such as nanoparticles and polymeric systems. Finally, 2-(oxolan-3-yl)pyrrolidine hydrochloride could be used in the development of new catalysts for synthetic reactions.
Synthesis Methods
2-(oxolan-3-yl)pyrrolidine hydrochloride is synthesized through the reaction of pyrrolidine with a haloalkane, such as chloroform or bromoform. The reaction is usually carried out in a two-step process, first involving the reaction of the haloalkane with pyrrolidine in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction forms a pyrrolidine hydrochloride or pyrrolidine bromide, depending on the haloalkane used. The second step involves the reaction of the pyrrolidine hydrochloride or pyrrolidine bromide with oxalic acid, which yields the desired 2-(oxolan-3-yl)pyrrolidine hydrochloride or 2-(oxolan-3-yl)pyrrolidine bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(oxolan-3-yl)pyrrolidine hydrochloride involves the reaction of oxolane with pyrrolidine in the presence of hydrochloric acid.", "Starting Materials": [ "Oxolane", "Pyrrolidine", "Hydrochloric acid" ], "Reaction": [ "Add oxolane to a reaction flask", "Add pyrrolidine to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to 80-90°C for 4-6 hours", "Cool the reaction mixture to room temperature", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure", "Purify the product by recrystallization from ethanol", "Obtain 2-(oxolan-3-yl)pyrrolidine hydrochloride as a white crystalline solid" ] } | |
CAS RN |
2705137-59-1 |
Product Name |
2-(oxolan-3-yl)pyrrolidine hydrochloride |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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